Cas no 494-40-6 (1,2,4-trimethoxy-5-propenylbenzene)
494-40-6 structure
Product Name:1,2,4-trimethoxy-5-propenylbenzene
1,2,4-trimethoxy-5-propenylbenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-trimethoxy-5-propenylbenzene
- 1-(1-Propenyl)-2,4,5-trimethoxybenzene
- 1,2,4-trimethoxy-5-propenyl-benzene
- 1,2,4-Trimethoxy-5-propenyl-benzol
- 1,4,5-Trimethoxy-2-(1-propenyl)benzene
- 2,4,5-trimethoxyphenylprop-1-ene
- CIS-ANDTRANS-ASARONE
- AB02604
- Azaron
- HMS3750A07
- FT-0634530
- FT-0635598
- cis-1-Propenyl-2,4,5-trimethoxybenzene
- 1,2,4-trimethoxy-5-prop-1-enylbenzene
- 1,2,4-Trimethoxy-5-((Z)-1-propenyl)benzene
- 1,2,4-trimethoxy-5-(prop-1-en-1-yl)benzene
- RKFAZBXYICVSKP-UHFFFAOYSA-N
- 2,4,5 trimethoxy phenyl propene
- AKOS028108986
- 1,2,4-Trimethoxy-5-(1-propenyl)benzol
- alpha-Asarone;trans-Asarone
- NS00018012
- (Z)-1,2,4-trimethoxy-5-(prop-1-enyl)benzene
- cis-beta-Asarone
- DTXSID20197784
- ASARONE [WHO-DD]
- (E)-Asarone
- NS00076210
- CCG-266644
- alpha-AsaroneTRANS-ASARONE; trans-Isoasarone; trans-Isoasaron
- trans-Isoasarone
- alpha-Asarone, 98%
- BDBM50240783
- 4-06-00-07476 (Beilstein Handbook Reference)
- 1,2,4-Trimethoxy-5-(1-propenyl)benzene
- -Asarone;trans-Asarone
- 2,5-Trimethoxy-1-propenylbenzene
- trans-2,4,5-Trimethoxypropenylbenzene
- EINECS 220-743-6
- Isoasaron
- Trans-(alpha )-asarone
- 17-(1,5-Dimethyl-hexyl)-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-ol; compound with 1,2,4-trimethoxy-5-propenyl-benzene (Alphaasarone and cholesterol)
- MFCD00064457
- (E)-1,2,4-trimethoxy-5-(prop-1-enyl)benzene
- AC-34898
- 1,2,4-Trimethoxy-5-[(1E)-1-propenyl]benzene
- Benzene, 1,2,4-trimethoxy-5-propenyl-
- Benzene, 1,2,4-trimethoxy-5-(1-propenyl)-
- SCHEMBL528746
- 1,2,4-trimethoxy-5-[(1E)-prop-1-en-1-yl]benzene
- A-ASARONE
- ASARONE, ALPHA-
- AI3-36725
- 1,2,4-trimethoxy-5-trans-propenyl-benzene
- .ALPHA.-ASARONE
- ASARONE [HSDB]
- Benzene, 1,2,4-trimethoxy-5-(1E)-1-propenyl-
- ZE-Asarone
- alpha -Asarone
- Asarone
- TRANS-ASARONE
- trans-Isoasaron
- benzene, 1,2,4-trimethoxy-5-(1E)-1-propen-1-yl-
- 1,2,4-Trimethoxy-5-propenyl-trans-Benzene
- cis-Asarone
- A819627
- NSC-107257
- 1,2,4-Trimethoxy-5-propenyl-(E)-Benzene
- Alpha-Asarone ,(S)
- MEGxp0_001333
- Etherophenol
- .ALPHA.-ASARON
- Asarabacca camphor
- NSC 107257
- trans-1,2,4-Trimethoxy-5-(1-propenyl)benzene
- benzene, 1,2,4-trimethoxy-5-[(1E)-1-propenyl]-
- ASARONE;2,4,5-TRIMETHOXY-1-PROPENYLBENZENE
- EINECS 207-788-7
- Benzene,2,4-trimethoxy-5-(1-propenyl)-
- Benzene, 1,2,4-trimethoxy-5-propenyl-, trans-
- ??-Asarone
- (E)-1,2,4-Trimethoxy-5-(1-propenyl)benzene
- C17846
- (alpha)-asarone
- 2,4,5-Trimethoxy-1-propenylbenzene
- Q-100365
- (E)-1,2,4-TRIMETHOXY-5-(PROP-1-EN-1-YL)BENZENE
- 1,2,4-trimethoxy-5-[(E)-prop-1-enyl]benzene
- CCRIS 1596
- 1,2,4-Trimethoxy-5-(1E)-1-propen-1-ylbenzene
- 1ST157895
- 1,2,4-Trimethoxy-5-(1-propenyl)-(E)-Benzene
- Asarum camphor
- HSDB 3464
- DQY9PNE5FK
- 2883-98-9
- Q419658
- Benzene, 1,2,4-trimethoxy-5-propenyl-, (E)-
- HMS3885L22
- InChI=1/C12H16O3/c1-5-6-9-7-11(14-3)12(15-4)8-10(9)13-2/h5-8H,1-4H3/b6-5
- Asaron
- BRN 1910606
- AKOS001590148
- (E)-2,4,5-Trimethoxypropenylbenzene
- STL146379
- DTXSID00871878
- N10790
- UNII-DQY9PNE5FK
- (E)-1,2,4-Trimethoxy-5-prop-1-enylbenzene
- HY-N0700
- s4772
- CHEBI:78309
- GTPL13278
- CS-5520
- alpha-Asaron
- NSC107257
- Benzene,2,4-trimethoxy-5-propenyl-
- CHEMBL333306
- Alpha-asarone alpha-asarone
- alpha-Asarone
- 494-40-6
- AS-13278
- BCP15389
- Benzene, 1,2,4-trimethoxy-5-(1-propenyl)-, (E)-
- BBL028099
- trans-a-Asarone
- trans-alpha-Asarone
- alpha-Asarone, analytical standard
- trans-1,2,4-Trimethoxy-5-(1-propenyl)benzene trans-1-Propenyl-2,4,5-trimethoxybenzene
- Isoasaron (6CI)
-
- Inchi： 1S/C12H16O3/c1-5-6-9-7-11(14-3)12(15-4)8-10(9)13-2/h5-8H,1-4H3
- InChI Key： RKFAZBXYICVSKP-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(=CC=1C=CC)OC)OC
Computed Properties
- Exact Mass: 208.109944
- Monoisotopic Mass: 208.109944
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 27.7
Experimental Properties
- Density: 1.1650
- Melting Point: 67°C
- Boiling Point: 296°C (estimate)
- Flash Point: 107.7°C
- Refractive Index: 1.5683 (estimate)
- PSA: 27.69000
- LogP: 2.74550
1,2,4-trimethoxy-5-propenylbenzene Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
494-40-6 (1,2,4-trimethoxy-5-propenylbenzene) Related Products
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